![molecular formula C38H39N3O9 B1260091 6,7-Di-O-nicotinoylscutebarbatine G, (rel)](/img/structure/B1260091.png)
6,7-Di-O-nicotinoylscutebarbatine G, (rel)
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Overview
Description
6,7-Di-O-nicotinoylscutebarbatine G, (rel) is an organic heterotricyclic compound and an organooxygen compound. It has a role as a metabolite.
Scientific Research Applications
Cytotoxic Activities and Potential Cancer Therapies
6,7-Di-O-nicotinoylscutebarbatine G, a neo-clerodane diterpenoid alkaloid isolated from Scutellaria barbata, has demonstrated significant cytotoxic activities against various human cancer cell lines, including HONE-1 nasopharyngeal, KB oral epidermoid carcinoma, and HT29 colorectal carcinoma cells. These findings suggest its potential as a therapeutic agent in cancer treatments, particularly due to its ability to inhibit tumor cell proliferation through mechanisms that require further investigation to fully understand its therapeutic potential and application in oncology (Dai et al., 2008).
Contributions to the Understanding of Diterpenoid Structures
The research on 6,7-Di-O-nicotinoylscutebarbatine G has also contributed to the structural elucidation and understanding of neo-clerodane diterpenoids. Studies involving extensive spectroscopic methods, including 1D and 2D NMR analyses, have not only identified the compound but also provided insights into the complex structures of diterpenoids, enhancing the knowledge within the field of natural product chemistry and its applications in drug discovery and development (Li et al., 2015).
properties
Molecular Formula |
C38H39N3O9 |
---|---|
Molecular Weight |
681.7 g/mol |
IUPAC Name |
[(1S,3S,4aR,5S,6R,6aR,10aS,10bS)-4a,6a,7,10b-tetramethyl-2'-oxo-5,6-bis(pyridine-3-carbonyloxy)spiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4'-oxolane]-1-yl] pyridine-3-carboxylate |
InChI |
InChI=1S/C38H39N3O9/c1-23-9-5-13-27-35(23,2)30(48-33(44)25-11-7-15-40-20-25)31(49-34(45)26-12-8-16-41-21-26)37(4)36(27,3)28(17-38(50-37)18-29(42)46-22-38)47-32(43)24-10-6-14-39-19-24/h6-12,14-16,19-21,27-28,30-31H,5,13,17-18,22H2,1-4H3/t27-,28-,30-,31-,35-,36-,37-,38-/m0/s1 |
InChI Key |
JSOPCSZTJHEWCM-LPOFKSSBSA-N |
Isomeric SMILES |
CC1=CCC[C@H]2[C@]1([C@H]([C@@H]([C@]3([C@@]2([C@H](C[C@]4(O3)CC(=O)OC4)OC(=O)C5=CN=CC=C5)C)C)OC(=O)C6=CN=CC=C6)OC(=O)C7=CN=CC=C7)C |
Canonical SMILES |
CC1=CCCC2C1(C(C(C3(C2(C(CC4(O3)CC(=O)OC4)OC(=O)C5=CN=CC=C5)C)C)OC(=O)C6=CN=CC=C6)OC(=O)C7=CN=CC=C7)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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